Cas no 2172249-92-0 (2-hydrazinyl-5-(4-iodophenoxy)pyrimidine)

• Product Name: 2-hydrazinyl-5-(4-iodophenoxy)pyrimidine
• CAS No: 2172249-92-0
• MF: C₁₀H₉IN₄O
• MW: 328.109133481979
• CID: 5894106
• PubChem ID: 164664027
• Update Time: 2025-05-19

2-hydrazinyl-5-(4-iodophenoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-hydrazinyl-5-(4-iodophenoxy)pyrimidine
• EN300-1599947
• 2172249-92-0

• Inchi： 1S/C10H9IN4O/c11-7-1-3-8(4-2-7)16-9-5-13-10(15-12)14-6-9/h1-6H,12H2,(H,13,14,15)
• InChI Key： NVNLIIOPMRUIJE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OC1=CN=C(NN)N=C1

Computed Properties

• Exact Mass: 327.98211g/mol
• Monoisotopic Mass: 327.98211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.1Ų

Additional information on 2-hydrazinyl-5-(4-iodophenoxy)pyrimidine

Recent Advances in the Study of 2-Hydrazinyl-5-(4-iodophenoxy)pyrimidine (CAS: 2172249-92-0)

The compound 2-hydrazinyl-5-(4-iodophenoxy)pyrimidine (CAS: 2172249-92-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a pyrimidine core substituted with a hydrazinyl group and a 4-iodophenoxy moiety, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its role as a building block for the synthesis of novel bioactive molecules, particularly in the context of kinase inhibition and targeted cancer therapies.

One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized 2-hydrazinyl-5-(4-iodophenoxy)pyrimidine as a key intermediate in the synthesis of small-molecule inhibitors targeting specific kinases, such as EGFR and VEGFR. The presence of the iodine atom in the compound allows for further functionalization via cross-coupling reactions, enabling the development of diverse derivatives with enhanced pharmacological properties.

In addition to its role in kinase inhibition, recent studies have investigated the compound's potential as a scaffold for the development of antimicrobial agents. The hydrazinyl group in the molecule provides a reactive handle for the introduction of various substituents, which can be tailored to target specific bacterial or fungal pathogens. Preliminary in vitro studies have demonstrated promising activity against drug-resistant strains, highlighting the compound's versatility in addressing global health challenges.

Another area of interest is the compound's application in radiopharmaceuticals. The iodine atom in 2-hydrazinyl-5-(4-iodophenoxy)pyrimidine can be replaced with radioactive isotopes, such as iodine-125 or iodine-131, for use in imaging and targeted radiotherapy. Recent preclinical studies have explored its potential in the diagnosis and treatment of thyroid-related disorders and certain types of cancer, leveraging the compound's ability to selectively accumulate in target tissues.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Researchers are actively working to address issues such as solubility, metabolic stability, and off-target effects. Advances in computational chemistry and structure-activity relationship (SAR) studies are expected to play a pivotal role in guiding the design of next-generation derivatives with improved efficacy and reduced toxicity.

In conclusion, 2-hydrazinyl-5-(4-iodophenoxy)pyrimidine (CAS: 2172249-92-0) represents a versatile and valuable tool in the field of chemical biology and drug discovery. Its unique structural features and broad applicability make it a focal point for ongoing research efforts aimed at addressing unmet medical needs. Future studies will likely continue to explore its potential in diverse therapeutic areas, paving the way for innovative treatments and diagnostic tools.